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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetic acid

Cat. No.: B1207566 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4,5-trimethoxyphenylacetic
acid (TMPA) as a primary metabolite of the psychedelic compound mescaline (3,4,5-

trimethoxyphenethylamine). The document delves into the metabolic pathway, pharmacokinetic

data, analytical methodologies for detection, and the relevant signaling pathways of the parent

compound.

Introduction
Mescaline, a naturally occurring psychedelic protoalkaloid of the substituted phenethylamine

class, is found in cacti such as peyote (Lophophora williamsii) and San Pedro (Echinopsis

pachanoi).[1] Its psychoactive effects are primarily mediated by its interaction with serotonin 5-

HT2A receptors.[1][2] The metabolism of mescaline is a critical aspect of its pharmacology, with

3,4,5-trimethoxyphenylacetic acid (TMPA) being the principal metabolic product.[3][4][5][6]

Understanding the formation and fate of TMPA is essential for a complete toxicological and

pharmacological assessment of mescaline.

Metabolism of Mescaline to 3,4,5-
Trimethoxyphenylacetic Acid
The primary metabolic pathway for mescaline in humans is oxidative deamination, which leads

to the formation of TMPA.[3][4][5][6] This biotransformation is a significant route of elimination
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for mescaline. While the specific enzymes involved in the deamination of mescaline are not

definitively established, it is a key step in its detoxification and excretion.[1] In addition to

oxidative deamination, other minor metabolic routes for mescaline include N-acetylation and O-

demethylation.[1][4][7] However, TMPA remains the most prominent metabolite in terms of

quantity.[1][3] Studies have shown that TMPA itself is inactive and does not produce the

psychoactive effects associated with mescaline.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1207566?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207566?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Mescaline
https://www.mdpi.com/1420-3049/28/24/7942
https://www.researchgate.net/figure/n-vivo-metabolism-products-of-mescaline-These-include-demethylation-and-side-chain_fig2_45694933
https://pmc.ncbi.nlm.nih.gov/articles/PMC6864602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6864602/
https://www.researchgate.net/publication/328286210_Pharmacokinetic_And_Pharmacodynamic_Aspects_Of_Peyote_And_Mescaline_Clinical_And_Forensic_Repercussions
https://eurekaselect.com/public/article/93599
https://eurekaselect.com/public/article/93599
https://www.researchgate.net/figure/Pharmacokinetic-profiles-of-mescaline-A-3-4-5-trimethoxyphenylacetic-acid-B-and_fig3_362425645
https://www.benchchem.com/product/b1207566#3-4-5-trimethoxyphenylacetic-acid-as-a-metabolite-of-mescaline
https://www.benchchem.com/product/b1207566#3-4-5-trimethoxyphenylacetic-acid-as-a-metabolite-of-mescaline
https://www.benchchem.com/product/b1207566#3-4-5-trimethoxyphenylacetic-acid-as-a-metabolite-of-mescaline
https://www.benchchem.com/product/b1207566#3-4-5-trimethoxyphenylacetic-acid-as-a-metabolite-of-mescaline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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